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Introduction
(S)-TCO-PEG3-amine is a key reagent in the rapidly advancing field of bioorthogonal

chemistry, particularly for in vivo applications such as pretargeted Positron Emission

Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT) imaging.

This molecule incorporates a strained trans-cyclooctene (TCO) moiety, which undergoes an

exceptionally fast and selective inverse-electron-demand Diels-Alder (IEDDA) cycloaddition

with a tetrazine (Tz) partner. This "click" reaction's high efficiency and biocompatibility allow for

a two-step pretargeting strategy that decouples the targeting of a biological molecule from the

delivery of the radionuclide.[1][2][3][4]

The pretargeting approach involves first administering a biomolecule (e.g., an antibody or

nanoparticle) conjugated to the TCO group. After this conjugate has accumulated at the target

site and cleared from circulation, a small, radiolabeled tetrazine molecule is injected. The

tetrazine rapidly reacts with the TCO-modified biomolecule at the target, leading to a high local

concentration of the radionuclide and enabling high-contrast imaging. This strategy offers

significant advantages over conventional radioimmunotherapy, including reduced radiation
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dose to non-target tissues and the ability to use short-lived radionuclides for imaging slow-

clearing biomolecules.[2][3][4][5]

These application notes provide detailed protocols for the use of (S)-TCO-PEG3-amine in

pretargeted PET and SPECT imaging, along with a summary of quantitative data from

preclinical studies.

Principle of TCO-Tetrazine Ligation
The core of the pretargeting strategy is the bioorthogonal reaction between a trans-cyclooctene

(TCO) and a 1,2,4,5-tetrazine (Tz). This IEDDA reaction is characterized by its extraordinary

speed, with second-order rate constants that can exceed 100,000 M⁻¹s⁻¹. The reaction

proceeds rapidly under physiological conditions without the need for a catalyst, forming a

stable covalent bond and releasing nitrogen gas.[2][4]
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Figure 1: TCO-Tetrazine IEDDA Reaction.
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Experimental Protocols
Protocol 1: Conjugation of (S)-TCO-PEG3-amine to
Biomolecules (e.g., Antibodies)
This protocol describes a general method for conjugating a molecule functionalized with (S)-
TCO-PEG3-amine to primary amines (e.g., lysine residues) on an antibody. This is typically

achieved by first activating the carboxyl group of a TCO-PEG3-acid derivative with an N-

hydroxysuccinimide (NHS) ester, which then reacts with the amine groups on the antibody.

Alternatively, the amine group on (S)-TCO-PEG3-amine can be reacted with a pre-activated

biomolecule.

Materials:

Antibody (or other biomolecule) in an amine-free buffer (e.g., PBS, pH 7.4)

TCO-PEG3-NHS ester

Anhydrous Dimethylsulfoxide (DMSO)

Reaction Buffer: 0.1 M Sodium Bicarbonate buffer, pH 8.5-9.0

Desalting columns (e.g., Zeba Spin Desalting Columns, 40K MWCO)

Amicon ultrafiltration units (optional, for buffer exchange and concentration)

Procedure:

Antibody Preparation:

If the antibody solution contains amine-containing stabilizers (e.g., glycine, tris), they must

be removed. Perform a buffer exchange into PBS, pH 7.4, using a desalting column or by

dialysis.

Adjust the antibody concentration to 2-5 mg/mL in PBS.

pH Adjustment:
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Adjust the pH of the antibody solution to 8.5-9.0 using the 0.1 M sodium bicarbonate

buffer. This facilitates the reaction with primary amines.

TCO-PEG3-NHS Ester Preparation:

Immediately before use, prepare a 10 mg/mL stock solution of TCO-PEG3-NHS ester in

anhydrous DMSO.

Conjugation Reaction:

Add a 10- to 20-fold molar excess of the TCO-PEG3-NHS ester solution to the pH-

adjusted antibody solution.

Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

Purification:

Remove excess, unreacted TCO-PEG3-NHS ester using a desalting column equilibrated

with PBS, pH 7.4.

The purified TCO-conjugated antibody can be concentrated using an ultrafiltration unit if

necessary.

Characterization:

Determine the degree of labeling (DOL), i.e., the number of TCO molecules per antibody,

using MALDI-TOF mass spectrometry or by reacting the conjugate with a tetrazine-

fluorophore and measuring the absorbance.

Protocol 2: Radiolabeling of Tetrazine Probes
This section provides example protocols for radiolabeling tetrazine-chelator conjugates with

common PET and SPECT radionuclides.

A. 68Ga-Labeling of a NOTA-Tetrazine Conjugate

Materials:
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68Ge/68Ga generator

NOTA-functionalized tetrazine

0.2 M Ammonium Acetate buffer, pH 5.5

Metal-free water and vials

Heating block

Radio-TLC system for quality control

Procedure:

Elute 68GaCl₃ from the 68Ge/68Ga generator according to the manufacturer's instructions.

In a metal-free vial, add 5-10 µg of the NOTA-tetrazine conjugate dissolved in the ammonium

acetate buffer.

Add the 68Ga eluate to the vial containing the tetrazine conjugate.

Incubate the reaction mixture at 85-95°C for 10-20 minutes.[6]

Perform quality control using radio-TLC to determine the radiochemical yield and purity.

The product, [68Ga]Ga-NOTA-tetrazine, can be used without further purification if the

radiochemical purity is >95%.

B. 89Zr-Labeling of a DFO-Tetrazine Conjugate

Materials:

89Zr-oxalate

Desferrioxamine (DFO)-functionalized tetrazine

0.5 M HEPES buffer, pH 7.0-7.5

PD-10 desalting column
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Procedure:

To a solution of the DFO-tetrazine conjugate in HEPES buffer, add the 89Zr-oxalate solution.

Incubate the reaction at room temperature for 60 minutes with gentle shaking.

Purify the [89Zr]Zr-DFO-tetrazine using a PD-10 desalting column to remove unbound 89Zr.

Assess the radiochemical purity using radio-TLC.

C. 111In-Labeling of a DOTA-Tetrazine Conjugate (for SPECT)

Materials:

111InCl₃

DOTA-functionalized tetrazine

0.1 M Ammonium Acetate buffer, pH 5.5

Heating block

Procedure:

Dissolve the DOTA-tetrazine conjugate in the ammonium acetate buffer.

Add the 111InCl₃ solution to the conjugate.

Incubate the mixture at 37-40°C for 30 minutes.

Check the radiochemical purity by radio-TLC.

Protocol 3: In Vitro Pretargeted Cell Binding Assay
Materials:

Cancer cell line expressing the target antigen (e.g., SW1222 colorectal cancer cells)

TCO-conjugated antibody targeting the antigen
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Radiolabeled tetrazine probe

Cell culture medium and supplements

PBS and blocking buffer (e.g., PBS with 1% BSA)

Gamma counter

Procedure:

Cell Seeding: Seed cells in 24-well plates and grow to 80-90% confluency.

Pre-targeting Step:

Incubate the cells with the TCO-conjugated antibody (e.g., 10 µg/mL in blocking buffer) for

1 hour at 37°C.

Wash the cells three times with cold PBS to remove unbound antibody.

Radiolabeled Tetrazine Incubation:

Add the radiolabeled tetrazine probe (e.g., 1 µCi/mL in blocking buffer) to the wells.

Incubate for 1 hour at 37°C.

Washing and Lysis:

Wash the cells three times with cold PBS to remove the unbound radiotracer.

Lyse the cells using a suitable lysis buffer (e.g., 1N NaOH).

Quantification:

Collect the cell lysates and measure the radioactivity using a gamma counter.

Determine the protein concentration in each lysate to normalize the radioactivity counts.
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Protocol 4: In Vivo Pretargeted PET/SPECT Imaging in a
Mouse Xenograft Model
Materials:

Athymic nude mice bearing tumor xenografts (e.g., SW1222)

TCO-conjugated antibody

Radiolabeled tetrazine probe

Sterile saline for injection

Animal PET/SPECT/CT scanner

Anesthesia (e.g., isoflurane)

Procedure:

Animal Model: Inoculate mice with cancer cells to establish subcutaneous tumors. Allow

tumors to grow to a suitable size (e.g., 100-150 mm³).[1]

Pre-targeting Injection (Day 0):

Administer the TCO-conjugated antibody (e.g., 100 µg in 200 µL of sterile saline) via tail

vein injection.[1]

Accumulation and Clearance Period (Day 0-1):

Allow 24 to 72 hours for the antibody to accumulate in the tumor and clear from the

bloodstream. The optimal time lag depends on the pharmacokinetics of the antibody

conjugate.[1][2]

Radiotracer Injection (Day 1):

Administer the radiolabeled tetrazine probe (e.g., 10-12 MBq for PET, 20-50 MBq for

SPECT) via tail vein injection.[1][7]
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PET/SPECT Imaging:

Acquire dynamic or static images at various time points post-radiotracer injection (e.g., 1,

4, 12, 24, and 48 hours).[1]

Anesthetize the mice during imaging.

Biodistribution Study (Optional):

At the final imaging time point, euthanize the mice.

Excise tumors and major organs, weigh them, and measure the radioactivity using a

gamma counter.

Calculate the tracer uptake as the percentage of the injected dose per gram of tissue

(%ID/g).
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Figure 2: In Vivo Pretargeted Imaging Workflow.
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Quantitative Data Summary
The following tables summarize representative quantitative data from preclinical pretargeted

imaging studies using the TCO-tetrazine ligation.

Table 1: Biodistribution of Pretargeted Radiotracers in Tumor-Bearing Mice (%ID/g)

Organ
64Cu-Tz-Bn-
NOTA[1]

[111In]1[7] [68Ga]3[7] [89Zr]Zr-3[2]

Time p.i. 12 h 3 h 1 h 72 h

Tumor 4.1 ± 0.3 4.2 3.9 ± 1.8 1.5 ± 0.2

Blood 0.1 ± 0.0 - - 0.5 ± 0.1

Liver 1.0 ± 0.2 - - 1.5 ± 0.2

Kidneys 0.6 ± 0.1 - - 1.0 ± 0.1

Muscle 0.2 ± 0.0 - - 0.1 ± 0.0

Data are presented as mean ± SD where available. p.i. = post-injection of radiolabeled

tetrazine.

Table 2: Tumor-to-Background Ratios in Pretargeted Imaging Studies

Ratio
64Cu-Tz-Bn-
NOTA[1]

[111In]1[7] [68Ga]3[7] [89Zr]Zr-3[2]

Time p.i. 12 h 3 h 1 h 72 h

Tumor-to-Blood 41.0 ± 3.0 - - 3.0 ± 0.6

Tumor-to-Muscle 20.5 ± 1.5 13:1 3.9 ± 1.8 23.5 ± 6.2

Tumor-to-Liver 4.1 ± 0.3 - 2.64 1.0 ± 0.1

Data are presented as mean ± SD where available. p.i. = post-injection of radiolabeled

tetrazine.
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Conclusion
The pretargeting strategy utilizing (S)-TCO-PEG3-amine and radiolabeled tetrazines

represents a powerful platform for high-contrast PET and SPECT imaging. The rapid and

bioorthogonal nature of the TCO-tetrazine ligation allows for the effective in vivo labeling of

target tissues, leading to improved image quality and a significant reduction in the radiation

burden to healthy tissues. The protocols and data presented here provide a comprehensive

guide for researchers and drug development professionals seeking to implement this

innovative imaging modality. Further optimization of the pharmacokinetics of both the TCO-

conjugated targeting vector and the radiolabeled tetrazine will continue to enhance the

performance of this promising approach.[1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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